Cas no 1082916-48-0 (3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid
• CAS No: 1082916-48-0
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5805372
• PubChem ID: 103667580
• Update Time: 2025-06-09

3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acid
• EN300-1589408
• 1082916-48-0

• Inchi： 1S/C16H23NO5/c1-5-21-13-9-7-6-8-11(13)12(10-14(18)19)17-15(20)22-16(2,3)4/h6-9,12H,5,10H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： AQWFWQUVUYQKRQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC=CC=1OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid

Recent Advances in the Study of 3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid (CAS: 1082916-48-0)

The compound 3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid (CAS: 1082916-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of novel therapeutic agents targeting inflammatory and neurological disorders.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of this compound in the synthesis of small-molecule inhibitors targeting the NLRP3 inflammasome, a critical component in the pathogenesis of inflammatory diseases. The researchers utilized 3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid as a building block to develop derivatives with enhanced binding affinity and selectivity. The results demonstrated promising in vitro activity, paving the way for further preclinical evaluations.

In another breakthrough, a team from the University of Cambridge reported the use of this compound in the development of prodrugs for neurodegenerative diseases. The study, featured in ACS Chemical Neuroscience (2024), highlighted the compound's ability to improve blood-brain barrier permeability, a major challenge in central nervous system drug delivery. The researchers synthesized a series of prodrugs incorporating 3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid, which exhibited sustained release profiles and reduced toxicity in animal models.

Furthermore, advancements in synthetic methodologies have been reported, with a focus on optimizing the yield and purity of 3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid. A recent publication in Organic Process Research & Development (2024) detailed a scalable and environmentally friendly synthesis route, employing catalytic asymmetric hydrogenation to achieve high enantiomeric excess. This development is expected to facilitate large-scale production and broader application in pharmaceutical manufacturing.

The growing body of research underscores the versatility and potential of 3-{(tert-butoxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid as a valuable tool in medicinal chemistry. Future studies are anticipated to explore its utility in additional therapeutic areas, including oncology and infectious diseases, further solidifying its role in drug discovery and development.